Cas no 1349699-72-4 ((R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate)

• Product Name: (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate
• CAS No: 1349699-72-4
• MF: C₁₇H₂₅FN₂O₂
• MW: 308.391008138657
• CID: 4983216
• Update Time: 2025-09-23

(R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate
• (R)-tert-Butyl 3-((4-fluorobenzyl)amino)piperidine-1-carboxylate
• (R)-tert-Butyl 3-{[(4-fluorophenyl)methyl]amino}piperidine-1-carboxylate
• tert-butyl (3R)-3-[(4-fluorophenyl)methylamino]piperidine-1-carboxylate
• (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate

• Inchi： 1S/C17H25FN2O2/c1-17(2,3)22-16(21)20-10-4-5-15(12-20)19-11-13-6-8-14(18)9-7-13/h6-9,15,19H,4-5,10-12H2,1-3H3/t15-/m1/s1
• InChI Key： PEYGKVHAIBEIBV-OAHLLOKOSA-N
• SMILES： FC1C=CC(=CC=1)CN[C@H]1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate

Research Brief on (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate (CAS: 1349699-72-4)

In recent years, (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate (CAS: 1349699-72-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative, characterized by its tert-butyl carbamate and fluorophenylmethylamine substituents, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The compound's unique structural features contribute to its pharmacological properties, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate, aiming to enhance its bioavailability and target specificity. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective transformations, have been employed to achieve high-purity yields of the compound. Researchers have also explored its mechanism of action, revealing interactions with neurotransmitter receptors and transporters, which may underlie its therapeutic effects in neurological disorders such as depression, anxiety, and Parkinson's disease.

Pharmacokinetic evaluations of (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate have demonstrated favorable absorption and distribution profiles, with notable penetration of the blood-brain barrier (BBB). These properties are critical for its efficacy in CNS-related applications. Additionally, preclinical studies have investigated the compound's safety profile, including potential side effects and toxicity, to ensure its suitability for further clinical development. The results indicate a promising therapeutic window, supporting its progression to more advanced stages of drug development.

In the context of drug discovery, (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate serves as a versatile intermediate for the synthesis of more complex molecules. Its structural flexibility allows for modifications that can fine-tune its pharmacological activity, enabling researchers to explore a wide range of therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound, leading to the identification of novel derivatives with enhanced potency and selectivity.

Looking ahead, the continued investigation of (R)-Tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate holds great promise for advancing our understanding of CNS disorders and developing innovative treatments. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy trials, and the exploration of combination therapies. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics for neurological and psychiatric conditions.